N-(4-fluorobenzyl)-3-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]propanamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]propanamide
• InChI: InChI=1S/C22H18F2N4O2/c23-17-5-1-15(2-6-17)14-25-21(29)9-10-27-11-12-28-20(22(27)30)13-19(26-28)16-3-7-18(24)8-4-16/h1-8,11-13H,9-10,14H2,(H,25,29)
• InChI Key: RGTSVYAYKCDMSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CCN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)F)C2=O)F
• Molecular Formula: C22H18F2N4O2
• Molecular Weight: 408.4 g/mol
• CAS No.: 1326845-64-0

Description

N-(4-fluorobenzyl)-3-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]propanamide is a useful research compound. Its molecular formula is C22H18F2N4O2 and its molecular weight is 408.409. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity Studies

Fluorinated compounds have been extensively studied for their potential therapeutic applications. For instance, Gul et al. (2016) synthesized a series of sulfonamides starting from substituted benzaldehydes, including fluorine-substituted derivatives, to test their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. The compounds exhibited interesting cytotoxic activities, suggesting their relevance for further anti-tumor activity studies (Gul et al., 2016).

Antimicrobial and Anticancer Activities

Research on fluorinated pyrazoles has demonstrated significant biological activities. Gadakh et al. (2010) synthesized a series of fluorine-containing pyrazoles that were evaluated for their antibacterial and antifungal activities. Some compounds showed promising activities against tested bacterial strains, underscoring the potential of fluorinated compounds in developing new antimicrobial agents (Gadakh et al., 2010).

Anticancer Drug Candidates

Further highlighting the potential of fluorine-containing compounds in therapeutic applications, Gul et al. (2018) synthesized sulfonamides as selective inhibitors for carbonic anhydrase isoforms with potential anticancer applications. The study identified compounds with high potency-selectivity expressions, indicating their promise as anticancer drug candidates (Gul et al., 2018).

Electropharmacological Properties

The electrochemical properties of fluorinated compounds also present a noteworthy area of research. Costea et al. (2014) investigated the electrochemical behavior of fluorinated hydrazino-pyrazoles, providing insights into their oxidative processes. This research underscores the versatility of fluorinated compounds in various scientific applications, including electrochemical studies (Costea et al., 2014).